Cas no 5724-58-3 (3,5-diphenyl-1,1'-biphenyl-4-carbonitrile)

• Product Name: 3,5-diphenyl-1,1'-biphenyl-4-carbonitrile
• CAS No: 5724-58-3
• MF: C₂₅H₁₇N
• MW: 331.409186124802
• CID: 346040
• PubChem ID: 4095516
• Update Time: 2025-04-19

3,5-diphenyl-1,1'-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-carbonitrile, 5'-phenyl-
• 2,4,6-triphenylbenzonitrile
• 3,5-diphenyl-1,1'-biphenyl-4-carbonitrile
• SCHEMBL12679759
• AKOS003621419
• 5724-58-3
• DTXSID10399255
• 5'-phenyl-[1,1':3',1''-terphenyl]-2'-carbonitrile
• F0401-0134

• Inchi： 1S/C25H17N/c26-18-25-23(20-12-6-2-7-13-20)16-22(19-10-4-1-5-11-19)17-24(25)21-14-8-3-9-15-21/h1-17H
• InChI Key： ZEAQPPWIXDNTON-UHFFFAOYSA-N
• SMILES： N#CC1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.13621
• Monoisotopic Mass: 331.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles